Cas no 75462-60-1 (2-Chloro-4-methyl-1-(trifluoromethoxy)benzene)

2-Chloro-4-methyl-1-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a chloro substituent at the 2-position, a methyl group at the 4-position, and a trifluoromethoxy group at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the chloro and methyl substituents offer selective reactivity for further functionalization. Its high purity and well-defined molecular structure ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial applications, this compound is handled under standard safety protocols for halogenated aromatics.

2-Chloro-4-methyl-1-(trifluoromethoxy)benzene structure

75462-60-1 structure

Product Name:2-Chloro-4-methyl-1-(trifluoromethoxy)benzene

CAS No:75462-60-1

MF:C₈H₆ClF₃O

MW:210.580852031708

MDL:MFCD22493397

CID:1074793

PubChem ID:19102259

Update Time:2025-06-10

2-Chloro-4-methyl-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-methyl-1-(trifluoromethoxy)benzene
- ZLALBYGRUCKRIQ-UHFFFAOYSA-N
- 3-Chloro-4-(trifluoromethoxy)toluene
- SCHEMBL5023995
- AKOS016016170
- DTXSID401251636
- 75462-60-1
- MFCD22493397
- MDL： MFCD22493397
- Inchi： 1S/C8H6ClF3O/c1-5-2-3-7(6(9)4-5)13-8(10,11)12/h2-4H,1H3
- InChI Key： ZLALBYGRUCKRIQ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1OC(F)(F)F

Computed Properties

Exact Mass: 210.0059270g/mol
Monoisotopic Mass: 210.0059270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 9.2Å²

2-Chloro-4-methyl-1-(trifluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB276822-1 g	3-Chloro-4-(trifluoromethoxy)toluene, 85%; .	75462-60-1	85%	1g	€298.00	2023-06-22
abcr	AB276822-5 g	3-Chloro-4-(trifluoromethoxy)toluene, 85%; .	75462-60-1	85%	5g	€795.00	2023-06-22
abcr	AB276822-1g	3-Chloro-4-(trifluoromethoxy)toluene, 85%; .	75462-60-1	85%	1g	€298.00	2025-02-21
abcr	AB276822-5g	3-Chloro-4-(trifluoromethoxy)toluene, 85%; .	75462-60-1	85%	5g	€795.00	2025-02-21

2-Chloro-4-methyl-1-(trifluoromethoxy)benzene Related Literature

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3. An atlas of endohedral Sc2S cluster fullerenes†

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4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

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Additional information on 2-Chloro-4-methyl-1-(trifluoromethoxy)benzene

Comprehensive Overview of 2-Chloro-4-methyl-1-(trifluoromethoxy)benzene (CAS No. 75462-60-1)

2-Chloro-4-methyl-1-(trifluoromethoxy)benzene (CAS No. 75462-60-1) is a specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro substituent, methyl group, and trifluoromethoxy moiety, grants it exceptional reactivity and stability under various industrial conditions. This article delves into its properties, applications, and emerging trends aligned with green chemistry and sustainable synthesis—topics highly searched in scientific and industrial communities.

The compound’s physicochemical properties include a molecular weight of 224.59 g/mol, a boiling point of approximately 210–215°C, and moderate solubility in organic solvents like dichloromethane and ethyl acetate. These traits make it a versatile building block for cross-coupling reactions, a focal point in modern organofluorine chemistry. Researchers frequently explore its role in pesticide formulation and drug discovery, addressing trending queries such as "eco-friendly halogenated compounds" and "fluorine in agrochemicals."

In the context of industrial applications, 2-Chloro-4-methyl-1-(trifluoromethoxy)benzene serves as a precursor for herbicides and fungicides, aligning with the global demand for crop protection chemicals. Its trifluoromethoxy group enhances bioactivity, a feature often searched in relation to "next-gen agrochemicals." Additionally, its use in liquid crystal materials and OLED manufacturing reflects its relevance in high-tech industries, a topic gaining traction in academic forums.

Recent advancements highlight its potential in catalyzed Suzuki-Miyaura reactions, a hotspot for organic synthesis enthusiasts. Laboratories prioritize low-waste synthetic routes for this compound, resonating with searches like "sustainable halogenation methods." Safety data sheets emphasize proper handling, though it remains non-listed under stringent regulatory controls, ensuring broad accessibility for R&D.

From an SEO perspective, this content integrates high-ranking keywords such as "trifluoromethoxy benzene derivatives," "chloro-methyl benzene applications," and "CAS 75462-60-1 uses," while maintaining technical depth. The compound’s synergy with green chemistry principles and material science innovations positions it as a subject of enduring interest, bridging industry needs and academic curiosity.